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Compound of Interest

Compound Name: Antitubercular agent-36

Cat. No.: B12404530 Get Quote

Technical Guide on a Key Antitubercular Agent:
Isoniazid
Disclaimer: The specific compound "Antitubercular agent-36" could not be identified in the

available literature. Therefore, this technical guide focuses on Isoniazid (INH), a cornerstone

first-line antitubercular agent, to provide an in-depth overview in the requested format.

Isoniazid, or isonicotinylhydrazide, is a highly effective and specific bactericidal agent against

Mycobacterium tuberculosis.[1] It has been a critical component of tuberculosis treatment

regimens for decades.[2] This guide provides a detailed overview of its chemical structure,

properties, mechanism of action, and relevant experimental methodologies for researchers and

drug development professionals.

Chemical Structure and Physicochemical Properties
Isoniazid is a simple derivative of isonicotinic acid. Its relatively small size and hydrophilic

nature contribute to its excellent bioavailability and distribution into various body compartments,

including the cerebrospinal fluid.[3]

Table 1: Physicochemical Properties of Isoniazid
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Property Value Reference

Molecular Formula C₆H₇N₃O [2]

Molecular Weight 137.14 g/mol [2]

Appearance
White crystalline powder or

colorless crystals
[2]

Solubility
Soluble in water, sparingly

soluble in alcohol
[2]

Melting Point 171.4 °C N/A

pKa 1.8, 3.5, 10.8 N/A

Antitubercular Activity and Mechanism of Action
Isoniazid is a prodrug that requires activation by the mycobacterial catalase-peroxidase

enzyme, KatG.[1][4] Once activated, the resulting isonicotinic acyl radical covalently binds with

NAD⁺ to form an INH-NAD adduct.[1] This adduct acts as a potent inhibitor of the enoyl-acyl

carrier protein reductase, known as InhA.[1][5] The inhibition of InhA blocks the synthesis of

mycolic acids, which are essential and unique components of the mycobacterial cell wall.[1][6]

[7] This disruption of the cell wall leads to bacterial cell death.[7]

Isoniazid is bactericidal against actively growing M. tuberculosis and bacteriostatic against

slowly growing organisms.[1] Its high specificity for mycobacteria is due to the unique presence

of mycolic acids in their cell walls and the specific KatG enzyme required for its activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12404530?utm_src=pdf-body-img
https://www.benchchem.com/product/b12404530?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. go.drugbank.com [go.drugbank.com]

2. pharmacy180.com [pharmacy180.com]

3. youtube.com [youtube.com]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

6. Antitubercular Medications - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

7. Advances in Anti-Tubercular Agents: A Comprehensive Review – Biomedical and
Pharmacology Journal [biomedpharmajournal.org]

To cite this document: BenchChem. ["Antitubercular agent-36" chemical structure and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12404530#antitubercular-agent-36-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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